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Compound of Interest

Compound Name: 1,2-Diaminoanthraquinone

Cat. No.: B157652

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for
handling 1,2-Diaminoanthraquinone (CAS No. 1758-68-5). Due to the limited availability of
comprehensive toxicological data for this specific compound, this guide also incorporates
information on structurally related compounds, such as 2-aminoanthraquinone, and general
principles of handling aromatic amines to provide a thorough assessment of potential hazards.

Physicochemical and Toxicological Profile

While specific quantitative toxicological data for 1,2-Diaminoanthraquinone is largely
unavailable in public literature, its structural similarity to other aminoanthraquinones, which
have undergone more extensive testing, warrants a cautious approach.[1] The following tables
summarize the known physicochemical properties of 1,2-Diaminoanthraquinone and the
toxicological data for the closely related compound, 2-aminoanthraquinone, to infer potential
hazards.

Table 1: Physicochemical Properties of 1,2-Diaminoanthraquinone
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Property Value Reference
CAS Number 1758-68-5 [2]
Molecular Formula C14H10N202 [2]
Molecular Weight 238.24 g/mol [2]
Red-brown to dark violet
Appearance .
crystalline powder
Melting Point 302-306 °C

Insoluble in water; soluble in
- organic solvents like
Solubility _ [3]
nitrobenzene, toluene, and

acetone.

Table 2: Summary of Toxicological Data for 2-Aminoanthraquinone (CAS No. 117-79-3)

Toxicological Endpoint Results Reference

Reasonably anticipated to be a
human carcinogen based on
sufficient evidence from

) o studies in experimental

Carcinogenicity ] ] [3]

animals. Caused liver cancer
in mice and increased benign
and malignant liver tumors in

male rats.

o Genotoxic in the mouse
Genotoxicity [4]
lymphoma assay.

Acute Toxicity (Oral) LD50 (rat): >5000 mg/kg

Hazard Identification and GHS Classification

1,2-Diaminoanthraquinone is classified as a hazardous substance. The Globally Harmonized
System (GHS) classification, based on available data, is as follows:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diaminoanthraquinone
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diaminoanthraquinone
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diaminoanthraquinone
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/aminoanthraquinone.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/aminoanthraquinone.pdf
https://pubmed.ncbi.nlm.nih.gov/2038271/
https://www.benchchem.com/product/b157652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Skin Irritation: Category 2 (Causes skin irritation)[2]
o Eye Irritation: Category 2A (Causes serious eye irritation)[2]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)[2]

There is currently insufficient data to classify 1,2-Diaminoanthraquinone for other hazards
such as acute toxicity, carcinogenicity, mutagenicity, or reproductive toxicity.[1] However, given
the evidence for carcinogenicity and mutagenicity of other aminoanthraquinones, it is prudent
to handle this compound as a potential carcinogen and mutagen.[3][4]

Experimental Protocols for Hazard Assessment

In the absence of specific data for 1,2-Diaminoanthraquinone, understanding the standard
methodologies for assessing the key potential hazards is crucial.

Mutagenicity Assessment: Bacterial Reverse Mutation
Test (Ames Test - OECD TG 471)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[5]
Aromatic amines and their derivatives often require metabolic activation to become mutagenic.

[61[7]
Methodology:

o Bacterial Strains: A set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535,
TA1537) and/or Escherichia coli strains (e.g., WP2 uvrA) with specific mutations are used.[5]

o Metabolic Activation: The test is performed with and without a metabolic activation system
(S9 mix), which is a liver enzyme extract, typically from rats, that simulates mammalian
metabolism.[8]

o Exposure: The bacterial strains are exposed to various concentrations of the test substance
in a liquid suspension.[5]
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e Plating: The treated bacteria are then plated on a minimal agar medium that lacks the
specific amino acid the bacteria need to grow (e.g., histidine for Salmonella).[3]

 Incubation and Scoring: The plates are incubated for 48-72 hours. Only bacteria that have
undergone a reverse mutation (revertants) will be able to synthesize the required amino acid
and form visible colonies. A significant, dose-dependent increase in the number of revertant
colonies compared to the control indicates a mutagenic effect.[8]

Eye Irritation Assessment (OECD TG 405)

The potential for a substance to cause eye irritation or serious eye damage is a critical safety
parameter.[9][10][11]

In Vivo Methodology (Rabbit Eye Test):

Animal Model: Albino rabbits are typically used for this test.[11]

o Application: A single dose of the test substance is applied to the conjunctival sac of one eye
of the animal. The other eye serves as a control.[11]

o Observation: The eyes are examined for signs of irritation, such as redness, swelling, and
discharge, at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.[11]

e Scoring: The severity of the observed effects on the cornea, iris, and conjunctiva is scored
according to a standardized system. The reversibility of the lesions is also assessed.[9]

In Vitro Alternatives:

To reduce animal testing, in vitro methods using reconstructed human cornea-like epithelium
(RhCE) models are now available and recognized by guidelines such as OECD TG 492.[12]
[13] These tests assess cell viability after exposure to the test chemical to predict its eye
irritation potential.[12]

Signaling Pathways and Mechanism of Toxicity

While the specific toxicological pathways for 1,2-Diaminoanthraquinone are not well-
elucidated, the toxicity of related aromatic amines and quinones generally involves metabolic
activation to reactive intermediates that can cause cellular damage. One of the primary
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mechanisms of toxicity for many quinones is the generation of reactive oxygen species (ROS)
through redox cycling, leading to oxidative stress.[14] Aromatic amines can be metabolically
activated by cytochrome P450 enzymes in the liver to form N-hydroxyarylamines, which can
then be further converted to highly reactive electrophiles that can bind to DNA and proteins,
leading to mutations and carcinogenicity.[15]

Metabolic Activation Cellular Damage

Cytochrome P450
N-Hydroxyarylamine

Click to download full resolution via product page

Hypothetical pathway for aminoanthraquinone-induced genotoxicity.

Safe Handling and Emergency Procedures

Given the known hazards and the potential for uncharacterized long-term toxicity, stringent
safety protocols are essential when handling 1,2-Diaminoanthraquinone.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure.
o Eye Protection: Chemical safety goggles or a face shield are mandatory.
o Hand Protection: Compatible chemical-resistant gloves (e.qg., nitrile rubber) must be worn.

o Skin and Body Protection: A lab coat, and in cases of handling larger quantities or potential
for significant dust generation, disposable coveralls are recommended.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood. If a fume hood is not available or if there is a risk of aerosol
generation, a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95 or
P100) should be used.
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Handling and Storage
» Handling: Avoid creating dust. Use in a designated area and minimize the quantities handled.

Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

Emergency Procedures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

The following workflow outlines the general safety precautions for handling a chemical with
limited toxicological data.
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Conduct Risk Assessment
(Review available data, consider potential hazards)

Implement Engineering Controls
(e.g., Fume Hood)

Establish Administrative Controls
(e.g., SOPs, Training)

Select and Use Appropriate PPE

Handle with Caution
(Avoid dust, minimize quantities)

Spill or Emergency?

Follow Emergency Procedures
(Evacuate, Decontaminate, Seek Medical Aid)

Proper Waste Disposal

Click to download full resolution via product page

Workflow for handling chemicals with limited toxicological data.
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Conclusion

1,2-Diaminoanthraquinone presents known hazards of skin, eye, and respiratory irritation.
While comprehensive toxicological data for this specific compound is lacking, the known
carcinogenicity and genotoxicity of structurally similar aminoanthraquinones necessitate a
highly cautious approach to its handling. Researchers, scientists, and drug development
professionals must implement stringent engineering controls, administrative procedures, and
personal protective equipment to minimize exposure. Further toxicological studies are
warranted to fully characterize the health and safety profile of 1,2-Diaminoanthraquinone. In
the absence of such data, treating it as a potential carcinogen and mutagen is a prudent and
necessary safety measure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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